Cas no 1161440-81-8 (4-bromo-3-(3-hydroxypropyl)phenol)

• Product Name: 4-bromo-3-(3-hydroxypropyl)phenol
• CAS No: 1161440-81-8
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 6348957
• PubChem ID: 66845048
• Update Time: 2025-05-20

4-bromo-3-(3-hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(3-hydroxypropyl)phenol
• LLXXGAZBLQGGBZ-UHFFFAOYSA-N
• 1161440-81-8
• EN300-1904445
• 4-Bromo-3-(3-hydroxy-propyl)-phenol
• SCHEMBL925147

• Inchi： 1S/C9H11BrO2/c10-9-4-3-8(12)6-7(9)2-1-5-11/h3-4,6,11-12H,1-2,5H2
• InChI Key： LLXXGAZBLQGGBZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CCCO)O

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 4-bromo-3-(3-hydroxypropyl)phenol

4-Bromo-3-(3-Hydroxypropyl)Phenol (CAS No. 1161440-81-8): A Comprehensive Overview

4-Bromo-3-(3-hydroxypropyl)phenol, identified by the CAS registry number 1161440-81-8, is a versatile aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the para position and a hydroxylpropyl group at the meta position on a phenolic ring. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable intermediate in organic synthesis and a potential candidate for advanced material development.

The synthesis of 4-bromo-3-(3-hydroxypropyl)phenol typically involves multi-step processes, including bromination, alkylation, and hydroxylation reactions. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption. These innovations not only enhance the scalability of the compound but also align with global sustainability goals.

In terms of applications, 4-bromo-3-(3-hydroxypropyl)phenol has garnered attention in the pharmaceutical industry as a precursor for bioactive molecules. Its phenolic group facilitates hydrogen bonding, which is crucial for drug-receptor interactions, while the bromine atom serves as an electron-withdrawing group, enhancing the compound's reactivity in various biochemical pathways. Recent studies have demonstrated its potential as an anti-inflammatory agent, with promising results in preclinical models.

Beyond pharmaceuticals, this compound finds utility in polymer chemistry as a building block for advanced materials. The hydroxylpropyl group provides opportunities for polymerization and cross-linking, leading to materials with tailored mechanical and thermal properties. For example, researchers have developed biodegradable polymers incorporating 4-bromo-3-(3-hydroxypropyl)phenol, which exhibit enhanced degradation rates under controlled environmental conditions.

The chemical stability of 4-bromo-3-(3-hydroxypropyl)phenol is another area of interest. Recent investigations into its thermal decomposition kinetics have revealed that the compound exhibits excellent stability under moderate heating conditions, making it suitable for high-temperature applications. Additionally, its resistance to oxidative degradation has been leveraged in the development of antioxidants for industrial use.

In conclusion, 4-bromo-3-(3-hydroxypropyl)phenol (CAS No. 1161440-81-8) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse industries. As research continues to uncover new potential uses and optimize synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.